Cas no 896009-51-1 (6-(2H-1,3-benzodioxol-5-yl)-3-{(4-bromophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine)
6-(2H-1,3-benzodioxol-5-yl)-3-{(4-bromophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties
Names and Identifiers
-
- 6-(2H-1,3-benzodioxol-5-yl)-3-{(4-bromophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine
- F2506-1455
- 6-(1,3-benzodioxol-5-yl)-3-[(4-bromophenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazine
- AKOS024654160
- 6-(benzo[d][1,3]dioxol-5-yl)-3-((4-bromobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazine
- SR-01000913320
- 896009-51-1
- SR-01000913320-1
- 6-(2H-1,3-benzodioxol-5-yl)-3-{[(4-bromophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazine
-
- Inchi: 1S/C19H13BrN4O2S/c20-14-4-1-12(2-5-14)10-27-19-22-21-18-8-6-15(23-24(18)19)13-3-7-16-17(9-13)26-11-25-16/h1-9H,10-11H2
- InChI Key: SXORIBFFQXAGPR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CSC1=NN=C2C=CC(C3=CC=C4C(=C3)OCO4)=NN21
Computed Properties
- Exact Mass: 439.99426g/mol
- Monoisotopic Mass: 439.99426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 86.8Ų
6-(2H-1,3-benzodioxol-5-yl)-3-{(4-bromophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2506-1455-2μmol |
6-(2H-1,3-benzodioxol-5-yl)-3-{[(4-bromophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazine |
896009-51-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2506-1455-5μmol |
6-(2H-1,3-benzodioxol-5-yl)-3-{[(4-bromophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazine |
896009-51-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2506-1455-10μmol |
6-(2H-1,3-benzodioxol-5-yl)-3-{[(4-bromophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazine |
896009-51-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2506-1455-20μmol |
6-(2H-1,3-benzodioxol-5-yl)-3-{[(4-bromophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazine |
896009-51-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2506-1455-1mg |
6-(2H-1,3-benzodioxol-5-yl)-3-{[(4-bromophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazine |
896009-51-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2506-1455-2mg |
6-(2H-1,3-benzodioxol-5-yl)-3-{[(4-bromophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazine |
896009-51-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2506-1455-3mg |
6-(2H-1,3-benzodioxol-5-yl)-3-{[(4-bromophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazine |
896009-51-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2506-1455-4mg |
6-(2H-1,3-benzodioxol-5-yl)-3-{[(4-bromophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazine |
896009-51-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2506-1455-5mg |
6-(2H-1,3-benzodioxol-5-yl)-3-{[(4-bromophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazine |
896009-51-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2506-1455-10mg |
6-(2H-1,3-benzodioxol-5-yl)-3-{[(4-bromophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazine |
896009-51-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
6-(2H-1,3-benzodioxol-5-yl)-3-{(4-bromophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 6-(2H-1,3-benzodioxol-5-yl)-3-{(4-bromophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine
Comprehensive Analysis of 6-(2H-1,3-benzodioxol-5-yl)-3-{(4-bromophenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazine (CAS No. 896009-51-1)
The compound 6-(2H-1,3-benzodioxol-5-yl)-3-{(4-bromophenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazine (CAS No. 896009-51-1) is a heterocyclic organic molecule with a unique structural framework. Its benzodioxole and triazolopyridazine moieties make it a subject of interest in pharmaceutical and materials science research. The presence of a 4-bromophenyl group further enhances its potential applications in drug discovery and organic synthesis. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.
In recent years, the demand for novel heterocyclic compounds like 6-(2H-1,3-benzodioxol-5-yl)-3-{(4-bromophenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazine has surged due to their versatility in medicinal chemistry. The compound's sulfanyl linkage and triazole ring system contribute to its stability and reactivity, making it a valuable scaffold for designing new therapeutic agents. Studies have highlighted its potential in targeting inflammatory and metabolic disorders, aligning with current trends in precision medicine and personalized healthcare.
The synthesis of CAS No. 896009-51-1 involves multi-step organic reactions, including cyclization and functional group transformations. Its benzodioxol-5-yl moiety is particularly noteworthy, as it is often associated with bioactive natural products. This feature has sparked interest in its use as a building block for developing neuroprotective and antioxidant compounds, addressing growing concerns about neurodegenerative diseases and oxidative stress.
From an industrial perspective, 6-(2H-1,3-benzodioxol-5-yl)-3-{(4-bromophenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazine is also being investigated for its potential in advanced materials. Its conjugated system and electron-rich regions make it a candidate for organic electronics, such as OLEDs and photovoltaic cells. This aligns with the global push toward sustainable technologies and renewable energy solutions, a topic frequently searched by professionals and enthusiasts alike.
Safety and environmental impact are critical considerations for any chemical compound. While CAS No. 896009-51-1 is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Researchers are encouraged to explore its green chemistry applications, such as catalytic processes and biodegradable formulations, to minimize ecological footprints—a hot topic in modern chemical research.
In summary, 6-(2H-1,3-benzodioxol-5-yl)-3-{(4-bromophenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazine represents a promising avenue for interdisciplinary research. Its structural complexity and functional diversity cater to both pharmaceutical and material science needs, making it a compound of significant contemporary relevance. As the scientific community continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of today's most pressing challenges in health and technology.
896009-51-1 (6-(2H-1,3-benzodioxol-5-yl)-3-{(4-bromophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)